ethyl 1-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-4-(2-phenoxyethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl]-4-(2-phenoxyethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C26H30FN3O3/c1-2-32-25(31)26(14-17-33-23-6-4-3-5-7-23)12-15-30(16-13-26)19-21-18-28-29-24(21)20-8-10-22(27)11-9-20/h3-11,18H,2,12-17,19H2,1H3,(H,28,29)
• InChI Key: GRVVJFOSKCJYIV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=C(NN=C2)C3=CC=C(C=C3)F)CCOC4=CC=CC=C4
• Molecular Formula: C26H30FN3O3
• Molecular Weight: 451.5 g/mol

Description

Compounds of this type are generally organic molecules that contain a piperidine ring, a pyrazole ring, and a fluorophenyl group. They may have various applications in medicinal chemistry due to the biological activity of these functional groups.

Synthesis Analysis

The synthesis of such compounds typically involves several steps, including the formation of the piperidine ring, the introduction of the pyrazole ring, and the attachment of the fluorophenyl group. The exact methods and reagents used can vary widely depending on the specific compound being synthesized.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques such as X-ray crystallography. This can provide information on the arrangement of atoms in the molecule and the shape of the molecule.

Chemical Reactions Analysis

The chemical reactions involving such compounds can depend on the specific functional groups present in the molecule. For example, the pyrazole ring might undergo reactions with electrophiles, while the fluorophenyl group might participate in nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds, such as their melting point, boiling point, and solubility, can be determined using various experimental techniques. These properties can be influenced by factors such as the size of the molecule, the functional groups present, and the overall shape of the molecule.

Mechanism of Action

The mechanism of action of such compounds in biological systems can depend on their structure and the specific functional groups present. They might interact with various enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with such compounds can depend on their specific structure and properties. They should be handled with care to avoid exposure, and appropriate safety measures should be taken when working with them.

Future Directions

The future research directions for such compounds could involve further exploration of their potential applications in medicinal chemistry, the development of more efficient synthesis methods, and the investigation of their mechanism of action in biological systems.